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Compound of Interest

Compound Name: Hydroxyethyl disulfide

Cat. No.: B168008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of hydroxyethyl disulfide. The information is intended to support

researchers, scientists, and drug development professionals in the safe and effective use of

this compound in a laboratory setting.

Chemical and Physical Properties
Hydroxyethyl disulfide, also known as 2,2'-dithiodiethanol, is an organosulfur compound with

a disulfide bond. It is a viscous, colorless to pale yellow liquid with a characteristic odor.[1][2] Its

key physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Chemical Formula C4H10O2S2 [3][4][5]

Molecular Weight 154.25 g/mol [2][3][6]

CAS Number 1892-29-1 [3][4][5]

Synonyms

2,2'-Dithiodiethanol, Bis(2-

hydroxyethyl) disulfide,

Dithiodiglycol

[4][5][7]

Appearance
Colorless to pale yellow

viscous liquid
[1][2][7]

Odor Unpleasant, characteristic [1][2]

Melting Point 17 - 27 °C (62.6 - 80.6 °F) [3][5][7]

Boiling Point
158 - 163 °C (316.4 - 325.4 °F)

at 3.5 mmHg
[3][5]

Density 1.261 g/mL at 25 °C (77 °F) [3][5]

Flash Point > 112 °C (> 233.6 °F) [7][8]

Autoignition Temperature 285 °C (545 °F) [9]

Solubility
Soluble in water, ethanol,

acetone, and ether
[1][5]

log Pow (Octanol-Water

Partition Coefficient)
-0.3 at 20 °C [10]

Hazard Identification and Classification
Hydroxyethyl disulfide is classified as a hazardous substance with acute toxicity, skin and

eye irritation potential, and the ability to cause skin sensitization. Prolonged or repeated

exposure may lead to organ damage.[9][11][12]

GHS Hazard Statements:

H301 + H311: Toxic if swallowed or in contact with skin.[9][11][12]
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H317: May cause an allergic skin reaction.[9][11][12]

H319: Causes serious eye irritation.[9][11][12]

H373: May cause damage to organs (Kidney, Liver) through prolonged or repeated exposure

if swallowed.[9][11][12]

H411: Toxic to aquatic life with long lasting effects.[10]

Toxicological Information
The toxicity of hydroxyethyl disulfide has been evaluated through various studies, primarily

focusing on acute toxicity, irritation, and sensitization.

Acute Toxicity
Route Species Test Guideline Value Reference(s)

Oral (LD50) Rat (male) OECD 401 376 mg/kg [10]

Oral (LD50) Rat (female) OECD 401 173 mg/kg [10]

Dermal (LD50)
Rabbit (male and

female)
OECD 402 516 mg/kg [10]

Skin and Eye Irritation
Skin Irritation: Classified as a non-irritant.[10]

Eye Irritation: Causes serious eye irritation.[9][11][12]

Skin Sensitization
Hydroxyethyl disulfide is classified as a skin sensitizer (sub-category 1B).[9][10] This

indicates that it has the potential to cause an allergic skin reaction upon repeated contact.

Repeated Dose Toxicity
Studies have indicated that prolonged or repeated oral exposure to hydroxyethyl disulfide
may cause damage to the kidneys and liver.[9][11][12] A study in rats established a No-
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Observed-Adverse-Effect Level (NOAEL) of 20 mg/kg bw/day.[10]

Genotoxicity
Specific genotoxicity data for hydroxyethyl disulfide from standard assays such as the Ames

test, in vitro micronucleus assay, or chromosomal aberration test were not found in the

reviewed literature. However, given its reactivity, the potential for genotoxicity should not be

entirely dismissed without specific testing.

Potential Toxicological Mechanisms and Signaling
Pathways
The toxicity of disulfide-containing compounds is often linked to their ability to induce oxidative

stress and interact with cellular signaling pathways. While direct studies on hydroxyethyl
disulfide are limited, the following mechanisms are plausible based on the behavior of similar

compounds.

Oxidative Stress and Redox Cycling
The disulfide bond in hydroxyethyl disulfide can participate in thiol-disulfide exchange

reactions with endogenous thiols, such as glutathione (GSH).[5] This can disrupt the cellular

redox balance, leading to the generation of reactive oxygen species (ROS) and a state of

oxidative stress.[13]

Interaction with Nrf2 and NF-κB Signaling Pathways
Disulfide compounds have been shown to modulate key signaling pathways involved in the

cellular stress response.

Nrf2 Pathway: Oxidative or electrophilic stress can lead to the activation of the Nrf2 (Nuclear

factor erythroid 2-related factor 2) pathway.[4][11] This is a primary cellular defense

mechanism against oxidative stress. It is plausible that hydroxyethyl disulfide could

activate the Nrf2 pathway as a response to the oxidative stress it may induce.

NF-κB Pathway: The NF-κB (Nuclear factor kappa-light-chain-enhancer of activated B cells)

pathway is a central regulator of inflammation.[14] Some disulfide-containing compounds
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have been shown to inhibit the NF-κB pathway, which may be a contributing factor to their

biological effects.[10]
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Potential signaling pathways affected by hydroxyethyl disulfide.

Safety and Handling Precautions
Due to its toxicity and sensitizing properties, strict safety protocols must be followed when

handling hydroxyethyl disulfide.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.[7]
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Ensure that eyewash stations and safety showers are readily accessible.[4][7]

Personal Protective Equipment (PPE)
PPE Type Specification Reference(s)

Eye/Face Protection
Chemical splash goggles or a

face shield.
[7][11]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene). The

suitability of gloves should be

confirmed with the

manufacturer.

[11][15]

Skin and Body Protection

Lab coat, chemical-resistant

apron, or full-body suit

depending on the scale of

work. Footwear that protects

against chemical splashes.

[11][16]

Respiratory Protection

If ventilation is inadequate or

there is a risk of aerosolization,

a NIOSH-approved respirator

with appropriate cartridges

should be worn. For potential

uncontrolled release, a

positive-pressure, air-supplying

respirator is recommended.

[9][11]

Hygiene Measures
Avoid contact with skin, eyes, and clothing.[11][16]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[11][16]

Wash hands thoroughly after handling and before breaks.[11][16]

First Aid Measures
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Immediate medical attention is required for any significant exposure.[4][7]

Exposure Route First Aid Instructions Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[4][7]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

water for at least 15 minutes.

Seek immediate medical

attention.

[4][7][11]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[4][7][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Call a

physician or poison control

center immediately.

[4][7]

Storage and Disposal
Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Store away from incompatible materials such as oxidizing agents.[7]

Disposal
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Dispose of waste in accordance with local, regional, and national regulations. This material

may be classified as hazardous waste.[11]

Do not allow the product to enter drains, water courses, or the soil.[11]

Experimental Protocols
The following sections outline the methodologies for key toxicological assessments, based on

OECD guidelines.

Acute Dermal Toxicity (Based on OECD 402)
This test provides information on the health hazards likely to arise from a single, short-term

dermal exposure.
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Start

Select healthy young
adult rats (single sex)

Prepare test substance
(e.g., 2000 mg/kg)

Apply substance to shaved
skin (~10% body surface)

under semi-occlusive dressing

24-hour exposure period

Remove dressing and
residual substance

Observe animals for 14 days
(mortality, clinical signs,

body weight)

Perform gross necropsy
at the end of the study

End

Click to download full resolution via product page

Workflow for Acute Dermal Toxicity Testing (OECD 402).
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In Vitro Skin Irritation: Reconstructed Human Epidermis
Test (Based on OECD 439)
This in vitro test method is used to predict the skin irritation potential of a chemical.
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Start

Prepare Reconstructed Human
Epidermis (RhE) tissues

Topically apply test chemical,
positive control (e.g., 5% SDS),
and negative control (e.g., PBS)

Incubate for a defined
period (e.g., 60 minutes)

Wash tissues to remove
test substance

Post-incubation period
(e.g., 42 hours)

Assess cell viability
using MTT assay

Calculate % viability relative
to negative control

Classify as Irritant (≤50% viability)
or Non-Irritant (>50% viability)

End

 

Start

Prepare Reconstructed Human
Cornea-like Epithelium (RhCE)

tissues

Topically apply test chemical,
positive and negative controls

Incubate for a defined
period (e.g., 30 minutes)

Post-incubation rinsing
and incubation

Assess cell viability
using MTT assay

Calculate % viability relative
to negative control

Classify as 'No Category' if
viability is >60%

End

 

Start

Use groups of mice;
test substance at various

concentrations, vehicle control

Apply test substance to the
dorsal surface of each ear

for 3 consecutive days

Wait for approximately
2 days

Inject radiolabeled thymidine
(e.g., ³H-methyl thymidine)

Excise draining auricular
lymph nodes after 5 hours

Prepare single-cell
suspensions of

lymph node cells

Measure incorporated
radioactivity

Calculate Stimulation Index (SI).
Determine EC3 value if SI ≥ 3

End
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Start

Select Salmonella typhimurium
strains (e.g., TA98, TA100)

requiring histidine

Expose bacteria to test substance
at various concentrations, with and
without metabolic activation (S9)

Plate bacteria on histidine-deficient
agar medium

Incubate plates for
48-72 hours

Count revertant colonies
(bacteria that have mutated

to synthesize histidine)

Compare colony counts of treated
plates to control plates

A significant, dose-related increase
in revertants indicates
mutagenic potential

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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